2-(1,3-benzothiazol-2-ylthio)-N-(4-iodophenyl)acetamide

• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C15H11IN2OS2/c16-10-5-7-11(8-6-10)17-14(19)9-20-15-18-12-3-1-2-4-13(12)21-15/h1-8H,9H2,(H,17,19)
• InChI Key: QHGLADGRXGCDCP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCC(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C15H11IN2OS2
• Molecular Weight: 426.3 g/mol

Description

2-(1,3-benzothiazol-2-ylthio)-N-(4-iodophenyl)acetamide, also known as BITA, is a synthetic compound that has been the subject of scientific research due to its potential applications in various fields. BITA is a member of the benzothiazole family and has been synthesized through various methods.

Mechanism of Action

2-(1,3-benzothiazol-2-ylthio)-N-(4-iodophenyl)acetamide has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, by inhibiting the activation of NF-κB. Additionally, this compound has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and high selectivity towards tumor cells, making it a promising candidate for cancer therapy. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases. This compound has been shown to have antibacterial effects against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

2-(1,3-benzothiazol-2-ylthio)-N-(4-iodophenyl)acetamide has several advantages for lab experiments, including its high purity, low toxicity, and high selectivity towards tumor cells. However, this compound has some limitations, including its low solubility in water and its limited stability in solution.

Future Directions

There are several future directions for the research on 2-(1,3-benzothiazol-2-ylthio)-N-(4-iodophenyl)acetamide, including the synthesis of this compound derivatives with improved properties, the development of this compound-based materials for various applications, and the investigation of the mechanisms underlying this compound's anti-tumor, anti-inflammatory, and antibacterial properties. Additionally, the development of new methods for the synthesis of this compound and its derivatives could lead to the discovery of new compounds with improved properties.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylthio)-N-(4-iodophenyl)acetamide has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, material science, and environmental science. This compound has been shown to have anti-tumor, anti-inflammatory, and anti-bacterial properties. This compound has also been used as a precursor for the synthesis of other compounds, such as metal complexes and polymers.